Cas no 752146-53-5 (4-(butan-2-yl)phenylmethanamine)

4-(butan-2-yl)phenylmethanamine structure

752146-53-5 structure

Product Name:4-(butan-2-yl)phenylmethanamine

CAS No:752146-53-5

MF:C₁₁H₁₇N

MW:163.259382963181

CID:3167655

PubChem ID:15115776

Update Time:2025-04-21

4-(butan-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

- 4-(butan-2-yl)phenylmethanamine
- AKOS013400503
- 752146-53-5
- SCHEMBL394465
- [4-(butan-2-yl)phenyl]methanamine
- (4-(sec-Butyl)phenyl)methanamine
- EN300-1252020
- SB75910
- Inchi： 1S/C11H17N/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-7,9H,3,8,12H2,1-2H3
- InChI Key： XFIMXGNMAFZZRU-UHFFFAOYSA-N
- SMILES： NCC1C=CC(=CC=1)C(C)CC

Computed Properties

Exact Mass: 163.136099547Da
Monoisotopic Mass: 163.136099547Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

4-(butan-2-yl)phenylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019111399-1g	(4-(sec-Butyl)phenyl)methanamine	752146-53-5	95%	1g	$321.44	2023-09-01
Enamine	EN300-1252020-0.05g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		0.05g	$587.0	2023-06-08
Enamine	EN300-1252020-0.1g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		0.1g	$615.0	2023-06-08
Enamine	EN300-1252020-0.25g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		0.25g	$642.0	2023-06-08
Enamine	EN300-1252020-0.5g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		0.5g	$671.0	2023-06-08
Enamine	EN300-1252020-1.0g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		1g	$699.0	2023-06-08
Enamine	EN300-1252020-2.5g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		2.5g	$1370.0	2023-06-08
Enamine	EN300-1252020-5.0g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		5g	$2028.0	2023-06-08
Enamine	EN300-1252020-10.0g	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		10g	$3007.0	2023-06-08
Enamine	EN300-1252020-50mg	[4-(butan-2-yl)phenyl]methanamine	752146-53-5		50mg	$587.0	2023-10-02

4-(butan-2-yl)phenylmethanamine Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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